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Compound of Interest

Compound Name: 2,3-Dimethylbenzoic acid

Cat. No.: B195844

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermochemical properties
of the six isomers of dimethylbenzoic acid. The data and methodologies presented are
essential for a thorough understanding of the energetic and stability characteristics of these
compounds, which is critical for their application in chemical synthesis, materials science, and
pharmaceutical development.

Core Thermochemical Data

The following tables summarize the key thermochemical properties for the six isomers of
dimethylbenzoic acid. These values are fundamental for thermodynamic calculations in

reaction and process design, providing insights into the relative stabilities and energy
landscapes of these molecules.

Table 1: Enthalpies of Formation and Combustion for Dimethylbenzoic Acid Isomers
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Isomer

Enthalpy of
Formation (solid,
kJ/mol)

Enthalpy of
Formation (gas,
kJ/mol)

Enthalpy of
Combustion (solid,
kJ/mol)

2,3-Dimethylbenzoic
Acid

-450.4+1.0

-345.8+1.1

-4520.4+1.0

2,4-Dimethylbenzoic
Acid

-458.5 + 1.7[1]

-355.0 + 1.7[2]

-4512.32 + 0.84[1][3]

2,5-Dimethylbenzoic

) -456.1+ 1.6 -351.1 + 1.7[4] -4514.66 + 0.79
Acid
2,6-Dimethylbenzoic

) -440.7 £ 1.0 -341.6 £ 1.7[5] -4529.9+1.0
Acid
3,4-Dimethylbenzoic

) -464.3 + 1.6 -362.4+1.7 -4501.9+0.5
Acid
3,5-Dimethylbenzoic

-467.5+1.5 -360.8 + 1.6 -4503.3+0.9

Acid

Table 2: Enthalpies of Phase Transitions for Dimethylbenzoic Acid Isomers
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Enthalpy of .
. . Enthalpy of Fusion . .
Isomer Sublimation Melting Point (°C)
(kJ/imol)
(kd/mol)
2,3-Dimethylbenzoic
_ 104.6 + 0.4 18.3[6] 144-146[7]
Acid
2,4-Dimethylbenzoic
) 103.5 £ 0.3[8] 21.8 124-126
Acid
2,5-Dimethylbenzoic
) 105.0 £ 0.6[9] 20.1 132-134
Acid
2,6-Dimethylbenzoic
) 99.1+04 16.7 114-116
Acid
3,4-Dimethylbenzoic
) 101.9+04 22.2 163-166
Acid
3,5-Dimethylbenzoic
106.7£0.4 23.4 166-168

Acid

Experimental Protocols

The determination of the thermochemical properties of dimethylbenzoic acids relies on precise
calorimetric and analytical techniques. The following sections detail the generalized
experimental methodologies for the key parameters.

Determination of the Enthalpy of Combustion using
Bomb Calorimetry

The standard enthalpy of combustion is determined using a static bomb calorimeter. This
technique measures the heat released when a substance is completely burned in a constant-
volume container filled with excess oxygen.

Methodology:

o Sample Preparation: A pellet of the dimethylbenzoic acid isomer (approximately 0.8 to 1.0 g)
is accurately weighed.[10] The pellet is then placed in a crucible within the bomb calorimeter.
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Fuse Wire Connection: A measured length of fuse wire is attached to the electrodes of the
calorimeter, ensuring it is in contact with the sample pellet.[6]

Bomb Assembly and Pressurization: A small, known amount of water (typically 1 mL) is
added to the bomb to ensure that the water formed during combustion is in its liquid state.[6]
The bomb is then sealed and purged with oxygen before being filled with pure oxygen to a
pressure of approximately 25-30 atm.[11]

Calorimeter Setup: The sealed bomb is submerged in a known volume of water in the
calorimeter's insulating jacket. A high-precision thermometer and a stirrer are placed in the
water.[12]

Combustion and Temperature Measurement: The system is allowed to reach thermal
equilibrium. The initial temperature is recorded. The sample is then ignited by passing an
electric current through the fuse wire.[10] The temperature of the water is recorded at regular
intervals until it reaches a maximum and then begins to cool.

Data Analysis: The heat capacity of the calorimeter is determined by calibrating it with a
standard substance of known heat of combustion, such as benzoic acid. The heat evolved
during the combustion of the sample is calculated from the observed temperature rise.
Corrections are made for the heat of combustion of the fuse wire and the formation of nitric
acid from any residual nitrogen in the bomb.[12] From the corrected heat of combustion at
constant volume (AU), the enthalpy of combustion (AH) is calculated.

Determination of the Enthalpy of Sublimation using the
Knudsen Effusion Method

The Knudsen effusion method is a technique used to determine the vapor pressure of a solid
as a function of temperature. From this data, the enthalpy of sublimation can be calculated
using the Clausius-Clapeyron equation.

Methodology:

o Sample Preparation: A small, accurately weighed amount of the dimethylbenzoic acid isomer
is placed in a Knudsen cell, which is a small container with a precisely machined orifice of
known area.
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e Apparatus Setup: The Knudsen cell is placed in a high-vacuum chamber. The chamber is
equipped with a heating system to control the temperature of the cell and a mass
spectrometer or a microbalance to detect the effusing vapor.

o Effusion Measurement: The cell is heated to a series of constant, known temperatures. At
each temperature, the rate of mass loss due to the effusion of the vapor through the orifice is
measured.[2] This is achieved by monitoring the total mass loss over a specific period.[8]

» Vapor Pressure Calculation: The vapor pressure (P) at each temperature (T) is calculated
from the rate of mass loss ( dm/dt ) using the Knudsen equation: P = ( dm/dt ) *
(2nRT/M)™(1/2) / Awhere R is the ideal gas constant, M is the molar mass of the effusing
vapor, and A is the area of the orifice.[2]

o Enthalpy of Sublimation Calculation: The enthalpy of sublimation (AH_sub) is determined
from the slope of a plot of In(P) versus 1/T, according to the Clausius-Clapeyron equation.

Determination of the Enthalpy of Fusion using
Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a thermoanalytical technique in which the difference
in the amount of heat required to increase the temperature of a sample and a reference is
measured as a function of temperature.

Methodology:

o Sample Preparation: A small, accurately weighed sample (typically 2-10 mg) of the
dimethylbenzoic acid isomer is hermetically sealed in an aluminum pan.[13] An empty sealed
pan is used as a reference.[13]

e Instrument Setup: The sample and reference pans are placed in the DSC cell. The
instrument is programmed with a specific heating rate (e.g., 10 °C/min) under a controlled
atmosphere, typically an inert gas like nitrogen.

o Heating Cycle: The sample and reference are heated at a constant rate. The DSC instrument
measures the differential heat flow between the sample and the reference.[14]
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o Data Analysis: An endothermic peak is observed on the DSC thermogram, corresponding to
the melting of the sample. The area under this peak is integrated to determine the heat of
fusion (enthalpy of fusion).[15]

» Calibration: The instrument is calibrated for temperature and enthalpy using certified
reference materials with known melting points and enthalpies of fusion, such as indium.[15]
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Caption: Workflow for the experimental determination of thermochemical properties.

Postulated Antibacterial Mechanism of Dimethylbenzoic
Acids

Cytoplasm (Neutral pH) Cellular Stress & Disruption

Proton (H+) I——l>| Cytoplasmi (pH drop) |—>| Metabolic Inhibition
Release
Dissociation
Dimethylbenzoic Acid T| R-COOH <=>R-COO- + H+

(R-COOH) Release

- Anion (R-COO-) #-| Membrane Potential Disruption
Bacterial Cell Membrane

Undissociat ted
hy

Bacterial Cell Death

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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